Cas no 1823918-60-0 (3-(5-Bromopyrimidin-2-yl)propanoic acid)

3-(5-Bromopyrimidin-2-yl)propanoic acid structure
1823918-60-0 structure
Product Name:3-(5-Bromopyrimidin-2-yl)propanoic acid
CAS No:1823918-60-0
MF:C7H7BrN2O2
MW:231.046680688858
CID:4817735
PubChem ID:130116423
Update Time:2023-08-19

3-(5-Bromopyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Bromopyrimidin-2-yl)propanoic acid
    • Inchi: 1S/C7H7BrN2O2/c8-5-3-9-6(10-4-5)1-2-7(11)12/h3-4H,1-2H2,(H,11,12)
    • InChI Key: GKXQGCIIFZBUPT-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(CCC(=O)O)=NC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 158
  • XLogP3: 0.7
  • Topological Polar Surface Area: 63.1

3-(5-Bromopyrimidin-2-yl)propanoic acid Pricemore >>

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